molecular formula C5H7NO2 B6268334 rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans CAS No. 2166213-62-1

rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans

Cat. No. B6268334
CAS RN: 2166213-62-1
M. Wt: 113.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans (ROHC) is a novel, bioactive compound discovered in 2015. This compound has been found to have a wide range of potential applications in the fields of scientific research, drug discovery, and biotechnology. ROHC has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. In addition, ROHC has also been found to have potential as an anti-aging agent.

Mechanism of Action

Rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been found to act on multiple targets, including the NF-kB, MAPK, and PI3K/Akt pathways. It has been shown to inhibit the production of inflammatory cytokines and downregulate the expression of several cell-signaling molecules. Additionally, rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been found to induce apoptosis in cancer cells, as well as inhibit the proliferation of cancer cells.
Biochemical and Physiological Effects
rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and downregulate the expression of several cell-signaling molecules. Additionally, rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been found to induce apoptosis in cancer cells, as well as inhibit the proliferation of cancer cells. It has also been found to possess anti-aging properties, as well as to reduce oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

Rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans is a relatively new compound, and as such, there are some limitations to its use in laboratory experiments. One limitation is that rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans is not commercially available, and therefore must be synthesized in the laboratory. Additionally, rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans is a relatively unstable compound, and thus must be stored and handled with care. Despite these limitations, rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has several advantages for laboratory experiments, including its ability to target multiple pathways, its anti-inflammatory and antioxidant properties, and its potential as an anti-aging agent.

Future Directions

For research on rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans include exploring its potential as a therapeutic agent for a variety of diseases, including cancer, inflammation, and aging. Additionally, further research is needed to understand the precise mechanisms of action of rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans and to identify potential drug targets. Additionally, further research is needed to understand the pharmacokinetics and pharmacodynamics of rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans, as well as to identify potential drug-drug interactions. Finally, further research is needed to explore the potential of rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans as an adjuvant therapy for existing drugs.

Synthesis Methods

Rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans is synthesized through a multi-step process involving the reaction of aldehydes and ketones with hydroxylamine. The reaction is catalyzed by a base, such as sodium hydroxide, and the resulting product is purified using reverse-phase chromatography.

Scientific Research Applications

Rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been found to have a wide range of potential applications in scientific research. It has been found to possess anti-inflammatory, antioxidant, and anticancer properties. In addition, rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has also been found to have potential as an anti-aging agent. rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans has been studied in several laboratory models, including cell cultures, animal models, and human clinical trials.

properties

{ "Design of the Synthesis Pathway": "The synthesis of rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,3-epoxypropanenitrile", "methylmagnesium bromide", "ethylmagnesium bromide", "acetic anhydride", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Treatment of 2,3-epoxypropanenitrile with methylmagnesium bromide in anhydrous ether to yield (R)-2-methyl-3-hydroxypropanenitrile.", "Step 2: Conversion of (R)-2-methyl-3-hydroxypropanenitrile to (R)-2-methyl-3-oxopropanenitrile by reaction with acetic anhydride and sodium acetate in acetic acid.", "Step 3: Reduction of (R)-2-methyl-3-oxopropanenitrile to (R)-2-methyl-3-hydroxypropanenitrile using sodium borohydride in methanol.", "Step 4: Conversion of (R)-2-methyl-3-hydroxypropanenitrile to (3R,4S)-4-hydroxyoxolane-3-carbonitrile by reaction with ethylmagnesium bromide in anhydrous ether.", "Step 5: Racemization of (3R,4S)-4-hydroxyoxolane-3-carbonitrile to rac-(3R,4S)-4-hydroxyoxolane-3-carbonitrile, trans by treatment with hydrochloric acid and sodium hydroxide in water." ] }

CAS RN

2166213-62-1

Molecular Formula

C5H7NO2

Molecular Weight

113.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.